Cas no 2228711-98-4 (2-amino-3-{4H,5H,6H-cyclopentabthiophen-2-yl}-2-methylpropan-1-ol)

• Product Name: 2-amino-3-{4H,5H,6H-cyclopentabthiophen-2-yl}-2-methylpropan-1-ol
• CAS No: 2228711-98-4
• MF: C₁₁H₁₇NOS
• MW: 211.323781728745
• CID: 6547586
• PubChem ID: 165695503
• Update Time: 2025-06-13

2-amino-3-{4H,5H,6H-cyclopentabthiophen-2-yl}-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-{4H,5H,6H-cyclopentabthiophen-2-yl}-2-methylpropan-1-ol
• 2-amino-3-{4H,5H,6H-cyclopenta[b]thiophen-2-yl}-2-methylpropan-1-ol
• EN300-1733622
• 2228711-98-4

• Inchi： 1S/C11H17NOS/c1-11(12,7-13)6-9-5-8-3-2-4-10(8)14-9/h5,13H,2-4,6-7,12H2,1H3
• InChI Key： UBBJUNMBXBSFPR-UHFFFAOYSA-N
• SMILES： S1C(=CC2=C1CCC2)CC(C)(CO)N

Computed Properties

• Exact Mass: 211.10308534g/mol
• Monoisotopic Mass: 211.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 74.5Ų

Additional information on 2-amino-3-{4H,5H,6H-cyclopentabthiophen-2-yl}-2-methylpropan-1-ol

Comprehensive Overview of 2-amino-3-{4H,5H,6H-cyclopentabthiophen-2-yl}-2-methylpropan-1-ol (CAS No. 2228711-98-4)

2-amino-3-{4H,5H,6H-cyclopentabthiophen-2-yl}-2-methylpropan-1-ol is a specialized organic compound with a unique molecular structure that combines a cyclopentabthiophene core with an amino alcohol functional group. This compound, identified by its CAS No. 2228711-98-4, has garnered significant interest in pharmaceutical and materials science research due to its potential applications in drug discovery and functional materials. The presence of both amino and hydroxyl groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for heterocyclic compounds like 2-amino-3-{4H,5H,6H-cyclopentabthiophen-2-yl}-2-methylpropan-1-ol has surged, driven by their utility in designing small-molecule therapeutics and organic electronic materials. Researchers are particularly intrigued by the cyclopentabthiophene moiety, which is known for its electron-rich properties and ability to enhance π-conjugation in organic semiconductors. This has led to explorations in optoelectronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The synthesis of CAS No. 2228711-98-4 typically involves multi-step organic reactions, including cyclization and functional group transformations. One common approach is the coupling of a thiophene derivative with a 2-methylpropan-1-ol precursor, followed by amination to introduce the amino group. The purity and yield of this compound are critical for its downstream applications, prompting advancements in chromatographic purification and crystallization techniques.

From a pharmacological perspective, 2-amino-3-{4H,5H,6H-cyclopentabthiophen-2-yl}-2-methylpropan-1-ol has shown promise as a scaffold for kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. Its structural features align with the requirements for binding to specific enzyme active sites, making it a candidate for treating conditions like inflammatory diseases and metabolic disorders. Recent studies have also explored its role in neuroprotective agents, leveraging the thiophene ring's ability to cross the blood-brain barrier.

In the context of green chemistry, efforts are underway to optimize the production of CAS No. 2228711-98-4 using catalytic methods and renewable solvents. This aligns with global trends toward sustainable synthesis and reduced environmental impact. Researchers are investigating biocatalysts and flow chemistry as alternatives to traditional batch processes, which could lower energy consumption and waste generation.

The analytical characterization of 2-amino-3-{4H,5H,6H-cyclopentabthiophen-2-yl}-2-methylpropan-1-ol relies on techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm the compound's structural integrity and purity, which are essential for regulatory compliance in pharmaceutical applications. Additionally, computational modeling has been employed to predict its physicochemical properties and bioactivity, accelerating its integration into drug development pipelines.

As the scientific community continues to explore the potential of CAS No. 2228711-98-4, collaborations between academia and industry are fostering innovations in its synthesis and applications. Whether in medicinal chemistry or advanced materials, this compound exemplifies the intersection of molecular design and practical utility, offering exciting opportunities for future breakthroughs.